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For Researchers, Scientists, and Drug Development Professionals

Introduction
Fibroblast growth factor receptor 3 (FGFR3) is a member of the receptor tyrosine kinase (RTK)

family and plays a crucial role in cell proliferation, differentiation, and migration.[1]

Dysregulation of FGFR3 signaling, often due to mutations or overexpression, is implicated in

various cancers, including bladder cancer, and in skeletal dysplasias.[1] Fgfr3-IN-1 is a potent

inhibitor of FGFR kinases, demonstrating significant activity against FGFR3. This document

provides detailed protocols for an in vitro kinase assay to characterize the inhibitory activity of

Fgfr3-IN-1 against FGFR3, along with data presentation and relevant signaling pathway

information.

Data Presentation: Fgfr3-IN-1 Inhibitory Activity
The inhibitory potency of Fgfr3-IN-1 against FGFR family members is typically determined by

measuring the concentration of the inhibitor required to reduce the kinase activity by 50%

(IC50). The following table summarizes the reported IC50 values for Fgfr3-IN-1.
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Kinase Target IC50 (nM)

FGFR1 40

FGFR2 5.1

FGFR3 12

Experimental Protocols: Fgfr3-IN-1 In Vitro Kinase
Assay
A common and robust method for determining the in vitro potency of kinase inhibitors is the

ADP-Glo™ Kinase Assay. This luminescent assay quantifies the amount of ADP produced

during the kinase reaction, which is directly proportional to the kinase activity.

Materials and Reagents:

Recombinant human FGFR3 kinase (e.g., Promega, Cat# VA7459)

Fgfr3-IN-1 (MedchemExpress, Cat# HY-147713)

Poly(Glu, Tyr) 4:1 peptide substrate

ATP

ADP-Glo™ Kinase Assay Kit (Promega, Cat# V9101)

Kinase Buffer: 40 mM Tris, pH 7.5; 20 mM MgCl2; 0.1 mg/ml BSA; 2 mM MnCl2; 50 µM

DTT[1]

DMSO

384-well white plates

Protocol:

Compound Preparation:
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Prepare a stock solution of Fgfr3-IN-1 in DMSO (e.g., 10 mM).

Perform serial dilutions of Fgfr3-IN-1 in DMSO to create a concentration range for IC50

determination (e.g., 10-point, 3-fold dilutions).

Prepare a final dilution of the compound in the kinase buffer. The final DMSO

concentration in the assay should be kept constant and low (e.g., ≤1%).

Kinase Reaction Setup:

In a 384-well plate, add 1 µl of the diluted Fgfr3-IN-1 or DMSO (for control wells).

Add 2 µl of recombinant FGFR3 kinase diluted in kinase buffer. The optimal kinase

concentration should be determined empirically but is typically in the low nanogram range.

[1]

Add 2 µl of a substrate/ATP mix containing the Poly(Glu, Tyr) substrate and ATP at a

concentration near its Km for FGFR3.

Incubate the reaction mixture at room temperature for a specified time, typically 60-120

minutes.[1]

ADP Detection:

Following the kinase reaction incubation, add 5 µl of ADP-Glo™ Reagent to each well.

Incubate the plate at room temperature for 40 minutes to stop the kinase reaction and

deplete the remaining ATP.

Add 10 µl of Kinase Detection Reagent to each well.

Incubate the plate at room temperature for 30 minutes to convert ADP to ATP and

generate a luminescent signal.

Data Acquisition and Analysis:

Measure the luminescence of each well using a plate reader.
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The luminescent signal is proportional to the amount of ADP produced and thus to the

kinase activity.

Plot the kinase activity (luminescence) against the logarithm of the inhibitor concentration.

Fit the data to a sigmoidal dose-response curve to determine the IC50 value of Fgfr3-IN-1.

Mandatory Visualizations
FGFR3 Signaling Pathway
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Caption: FGFR3 signaling pathway upon ligand binding.
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Experimental Workflow for Fgfr3-IN-1 In Vitro Kinase
Assay

Start
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Caption: Workflow for the Fgfr3-IN-1 in vitro kinase assay.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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